6-methyl-N-(3-methylphenyl)-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide

• IUPAC Name: 6-methyl-N-(3-methylphenyl)-4-oxo-5H-pyrazolo[1,5-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C15H14N4O2/c1-9-4-3-5-11(6-9)17-14(20)12-7-13-15(21)16-10(2)8-19(13)18-12/h3-8H,1-2H3,(H,16,21)(H,17,20)
• InChI Key: GDOWSNNVHHKKHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=NN3C=C(NC(=O)C3=C2)C
• Molecular Formula: C15H14N4O2
• Molecular Weight: 282.30 g/mol

Description

The compound “6-methyl-N-(3-methylphenyl)-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamide” is a derivative of pyrazinamide, an important first-line drug used in shortening TB therapy. It is part of a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives.

Synthesis Analysis

These derivatives were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra. The synthesis process involved the design of a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives.

Scientific Research Applications

• Synthesis of Heterocyclic Compounds : This compound is part of a broader category of heterocyclic compounds that are synthesized for various applications. For instance, Karthikeyan, Vijayakumar, and Sarveswari (2014) detailed the synthesis of related pyrazolo[4,3-c]pyridine-3-ols, indicating the compound's relevance in the field of organic chemistry and pharmaceuticals (Karthikeyan, Vijayakumar, & Sarveswari, 2014).

• Cytotoxicity Studies : The compound falls under the category of pyrazole derivatives, which have been explored for their cytotoxic properties. Hassan, Hafez, and Osman (2014) synthesized similar pyrazole and pyrazolo[1,5-a]pyrimidine derivatives and evaluated their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).

• Analgesic and Anti-inflammatory Activities : Another research avenue is the exploration of pyrazole derivatives for their potential analgesic and anti-inflammatory activities. More et al. (2022) synthesized a series of pyrazolo[3,4-c]pyrazole derivatives and evaluated their analgesic and anti-inflammatory activities (More et al., 2022).

• Antimicrobial Applications : Compounds in this category have also been studied for their potential antimicrobial properties. Altalbawy (2013) synthesized bis-α,β-unsaturated ketones and fused thieno[2,3-b]pyridine and pyrazolo[3,4-b]pyridine derivatives and carried out antimicrobial evaluations (Altalbawy, 2013).